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Compound of Interest

Compound Name: Craviten

Cat. No.: B1258843 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of Craviten (Butobendine dihydrochloride), a compound used in pharmaceutical

research. While specific institutional and regional regulations must always be followed, this

document outlines a comprehensive framework for responsible disposal.

I. Pre-Disposal Assessment and Chemical Profile
Before initiating any disposal protocol, a thorough understanding of the chemical's properties is

crucial. Craviten is identified as Butobendine dihydrochloride. Its metabolite, 3,4,5-

Trimethoxybenzoic acid, provides a useful reference for its chemical class. The following table

summarizes key data for 3,4,5-Trimethoxybenzoic acid, offering insights into the nature of the

waste.
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Property Value

Chemical Name 3,4,5-Trimethoxybenzoic acid

CAS Number 118-41-2

Molecular Formula C₁₀H₁₂O₅

Molecular Weight 212.20 g/mol [1]

Appearance White to off-white crystalline powder[2]

Melting Point 168-171 °C[3]

Boiling Point 225-227 °C at 10 mmHg[3]

Solubility
Limited solubility in water; more soluble in

organic solvents like ethanol and DMSO[2]

Storage Class 11 - Combustible Solids

II. Step-by-Step Disposal Protocol
The following procedures are based on general best practices for laboratory chemical waste

disposal. Always consult your institution's Environmental Health & Safety (EHS) department for

specific guidelines and requirements.

Step 1: Personal Protective Equipment (PPE) Before handling Craviten for disposal, ensure

you are wearing appropriate PPE, including:

Safety goggles or a face shield.

Chemical-resistant gloves (nitrile or neoprene).

A lab coat.

Closed-toe shoes.

In cases of handling fine powders, a dust mask (e.g., N95) is recommended to prevent

inhalation.
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Step 2: Waste Identification and Segregation

Do not mix Craviten waste with other chemical waste streams unless explicitly permitted by

your institution's EHS guidelines.

Segregate Craviten waste into a designated container for non-hazardous or combustible

solid chemical waste, as appropriate.

Keep incompatible materials separate to prevent dangerous reactions.

Step 3: Containerization

Use a chemically compatible and properly sealed container for waste collection. The original

product container is often a suitable choice if it is in good condition.

The container must be in good condition, with no cracks or leaks, and have a secure, tight-

fitting lid.

Do not overfill the waste container; allow for adequate headspace to prevent spills and

pressure buildup.

Step 4: Labeling

Clearly label the waste container with the following information:

The words "Hazardous Waste" or "Chemical Waste" as required by your institution.

The full chemical name: "Craviten (Butobendine dihydrochloride)".

The concentration and quantity of the waste.

The date of accumulation.

Any relevant hazard warnings (e.g., "Combustible Solid").

Step 5: Storage
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Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) that is at or near the point of generation.

The storage area should be secure, well-ventilated, and away from sources of ignition or

heat.

Ensure that the storage of Craviten waste complies with all institutional and regulatory

requirements regarding storage time limits and quantity limits for SAAs.

Step 6: Disposal

Do not dispose of Craviten down the drain or in the regular trash.

Arrange for the pickup and disposal of the waste through your institution's EHS department

or a licensed hazardous waste disposal contractor.

Follow all institutional procedures for requesting a waste pickup.

III. Experimental Workflow and Decision Making
The proper disposal of any laboratory chemical involves a logical decision-making process to

ensure safety and compliance. The following diagram illustrates a typical workflow for the

disposal of a chemical such as Craviten.
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Start: Identify Chemical Waste
(Craviten)

Consult Safety Data Sheet (SDS)
and Institutional Guidelines

Is the waste classified as hazardous?

Follow institutional procedures for
non-hazardous waste disposal.

No

Segregate into a designated,
compatible waste container.

Yes

End: Proper Disposal

Label container with chemical name,
hazards, and accumulation date.

Store in a designated Satellite
Accumulation Area (SAA).

Arrange for waste pickup through
Environmental Health & Safety (EHS).

Click to download full resolution via product page

Caption: Disposal Decision Workflow for Craviten.
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By adhering to these procedures and consulting with institutional safety experts, researchers

can ensure the safe and compliant disposal of Craviten, fostering a secure laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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